Cas no 2490322-59-1 ((1R,2S,6R,7S,8S,9R)-4-azatricyclo5.2.1.0,2,6decane-8,9-diol hydrochloride)

• Product Name: (1R,2S,6R,7S,8S,9R)-4-azatricyclo5.2.1.0,2,6decane-8,9-diol hydrochloride
• CAS No: 2490322-59-1
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD32852765
• CID: 5361227
• PubChem ID: 154872737
• Update Time: 2025-05-18

(1R,2S,6R,7S,8S,9R)-4-azatricyclo5.2.1.0,2,6decane-8,9-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4601300856
• (1R,2S,6R,7S,8S,9R)-4-azatricyclo[5.2.1.0,2,6]decane-8,9-diol hydrochloride
• (1S,2R,6S,7R,8R,9S)-4-Azatricyclo[5.2.1.02,6]decane-8,9-diol;hydrochloride
• (1R,2S,6R,7S,8S,9R)-4-azatricyclo5.2.1.0,2,6decane-8,9-diol hydrochloride

• MDL： MFCD32852765
• Inchi： 1S/C9H15NO2.ClH/c11-8-4-1-5(9(8)12)7-3-10-2-6(4)7;/h4-12H,1-3H2;1H/t4-,5+,6-,7+,8-,9+;
• InChI Key： SRDSXPZNZCDVCE-KQIDXJPESA-N
• SMILES： Cl.O[C@@H]1[C@@H]([C@@H]2C[C@H]1[C@@H]1CNC[C@H]21)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Topological Polar Surface Area: 52.5

Additional information on (1R,2S,6R,7S,8S,9R)-4-azatricyclo5.2.1.0,2,6decane-8,9-diol hydrochloride

(1R,2S,6R,7S,8S,9R)-4-Azatricyclo[5.2.1.0²,⁶]decane-8,9-diol Hydrochloride: A Comprehensive Overview

(1R,2S,6R,7S,8S,9R)-4-Azatricyclo[5.2.1.0²,⁶]decane-8,9-diol hydrochloride is a complex organic compound with the CAS registry number 2490322-59-1. This compound belongs to the class of bicyclic and tricyclic compounds with amines and diols functional groups. Its unique structure and stereochemistry make it a subject of interest in various fields of chemistry and pharmacology.

The compound's name highlights its structural features: the "azatricyclo" indicates the presence of a nitrogen atom within a tricyclic framework. The stereochemistry is specified by the configuration at multiple chiral centers (1R, 2S, 6R, 7S, 8S, 9R), which plays a critical role in its physical and chemical properties. The "hydrochloride" suffix denotes that this compound exists as a salt with hydrochloric acid.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as X-ray crystallography to determine its precise three-dimensional structure. The compound's stability under various conditions has also been investigated using computational chemistry methods like density functional theory (DFT). These studies have provided insights into its electronic structure and reactivity.

In terms of applications, this compound has shown potential in drug discovery due to its unique stereochemistry and functional groups. It has been explored as a lead compound for developing bioactive molecules targeting specific biological pathways. For instance, studies have demonstrated its ability to interact with certain enzymes involved in metabolic processes.

The synthesis of (1R,2S,6R,7S,8S,9R)-4-Azatricyclo[5.2.1.0²⁶]decane-8,9-diol hydrochloride involves multi-step organic reactions requiring precise control over stereochemistry. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high enantiomeric excess in the final product.

Moreover, this compound has been studied for its potential in materials science applications. Its rigid tricyclic structure makes it a candidate for use in supramolecular chemistry and self-assembling systems. Researchers have explored its ability to form stable complexes with other molecules through hydrogen bonding and π-interactions.

From an environmental standpoint, (1R,S,S,R,S,R)-4-Azatricyclo[5.2.1.0²⁶]decane-8(S),9(S)-diol hydrochloride has been assessed for its biodegradability under simulated environmental conditions. CAS No 2490322-59-1 has also been evaluated for potential toxicity to aquatic organisms using standard ecotoxicological assays.

In summary,(1R,S,S,R,S,R)-4-Azatricyclo[5.2.1.0²⁶]decane-8(S),9(S)-diol hydrochloride, with CAS No 2490322-59-1 is a fascinating compound with diverse applications across chemistry and pharmacology.CAS No 2490322-59-1 continues to be an area of active research due to its unique properties and potential uses in developing novel chemical entities.